Cas no 111986-07-3 (Benzoic acid, 2-chloro-4-(ethylthio)-, methyl ester)

• Product Name: Benzoic acid, 2-chloro-4-(ethylthio)-, methyl ester
• CAS No: 111986-07-3
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 3615075
• PubChem ID: 85537200
• Update Time: 2025-04-22

Benzoic acid, 2-chloro-4-(ethylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-4-(ethylthio)-, methyl ester
• 111986-07-3
• methyl 2-chloro-4-(ethylthio)benzoate
• DB-386076
• SCHEMBL17142579

• Inchi： 1S/C10H11ClO2S/c1-3-14-7-4-5-8(9(11)6-7)10(12)13-2/h4-6H,3H2,1-2H3
• InChI Key： KNDYEPVVSNJQPQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(SCC)C=C1Cl

Computed Properties

• Exact Mass: 230.0168285Da
• Monoisotopic Mass: 230.0168285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.6Ų